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Compound of Interest

Compound Name: 7-Isocarapanaubine

Cat. No.: B170766 Get Quote

For researchers, scientists, and drug development professionals, 7-Isocarapanaubine
represents a largely unexplored molecule within the broader class of spirooxindole alkaloids.

Despite its documented chemical structure, a comprehensive review of publicly available

scientific literature reveals a significant gap in our understanding of its biological properties and

potential therapeutic applications.

Currently, detailed information regarding the natural source, synthetic pathways, specific

biological activities, and mechanism of action of 7-Isocarapanaubine remains elusive. While

its chemical identity is established, the scientific community has yet to publish in-depth studies

that would allow for a thorough technical guide.

Chemical and Physical Properties
Based on available database information, the fundamental properties of 7-Isocarapanaubine
have been computed.
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Property Value Source

Molecular Formula C₂₃H₂₈N₂O₆ PubChem

Molecular Weight 428.5 g/mol PubChem

IUPAC Name

methyl

(1S,4aS,5aS,6S,10aS)-5',6'-

dimethoxy-1-methyl-2'-

oxospiro[1,4a,5,5a,7,8,10,10a-

octahydropyrano[3,4-

f]indolizine-6,3'-1H-indole]-4-

carboxylate

PubChem

CAS Number 17391-09-2 PubChem

Type of Compound Alkaloid Biopurify

Context within Spirooxindole Alkaloids
7-Isocarapanaubine belongs to the spirooxindole class of alkaloids, a group of natural

products known for their complex chemical structures and diverse biological activities. These

compounds are frequently isolated from various plant species, notably those from the Uncaria

genus, commonly known as Cat's Claw.

Alkaloids from Uncaria species have been reported to possess a range of pharmacological

effects, including neuroprotective, anti-inflammatory, and cardiovascular activities. This

established bioactivity within the broader chemical family suggests that 7-Isocarapanaubine
could potentially exhibit interesting pharmacological properties, warranting future investigation.

Synthesis and Isolation
Detailed experimental protocols for the specific synthesis or isolation of 7-Isocarapanaubine
are not available in the current body of scientific literature. General synthetic strategies for the

spirooxindole scaffold often involve complex multi-step reactions to construct the characteristic

spirocyclic system. Isolation from natural sources would typically involve extraction of plant

material followed by various chromatographic techniques to separate and purify the individual

alkaloids.
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Biological Activity and Mechanism of Action
As of this review, no quantitative data from biological assays or detailed studies on the

mechanism of action for 7-Isocarapanaubine have been published. Therefore, it is not

possible to summarize its efficacy, toxicity, or pharmacokinetic profile. Furthermore, without

experimental data, no signaling pathways or specific molecular targets can be associated with

this compound.

Future Outlook
The lack of available data on 7-Isocarapanaubine highlights a clear area for future research.

The established biological significance of the spirooxindole alkaloid family provides a strong

rationale for the investigation of this particular molecule. Future studies should aim to:

Identify the natural source of 7-Isocarapanaubine or develop a robust synthetic route for its

production.

Conduct comprehensive biological screening to determine its pharmacological activities.

Elucidate its mechanism of action to understand its molecular targets and signaling

pathways.

Perform preclinical studies to evaluate its therapeutic potential, safety, and pharmacokinetic

properties.

Until such research is conducted and published, 7-Isocarapanaubine will remain a chemical

entity of unknown biological significance and therapeutic potential.

To cite this document: BenchChem. [7-Isocarapanaubine: An Obscure Spirooxindole
Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170766#7-isocarapanaubine-literature-review-and-
background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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